Cas no 2171447-98-4 ((3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid)

• Product Name: (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
• CAS No: 2171447-98-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5974098
• PubChem ID: 165581086
• Update Time: 2025-06-15

(3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
• 2171447-98-4
• (3S)-3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}butanoic acid
• EN300-1576207

• Inchi： 1S/C26H28N2O5/c1-16(13-24(29)30)27-25(31)17-7-6-8-18(14-17)28-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-6,8-12,16-18,23H,7,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-,17?,18?/m0/s1
• InChI Key： OVGKRQRPGIUPBV-AOCRQIFASA-N
• SMILES： O(C(NC1C=CCC(C(N[C@@H](C)CC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid

Recent Advances in the Study of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2171447-98-4)

The compound (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2171447-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexene ring, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, providing valuable insights for researchers in the field.

A key area of investigation has been the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid has been shown to enhance the stability and solubility of peptide intermediates. Recent work by Zhang et al. (2023) demonstrated that this compound can serve as a versatile building block for the synthesis of cyclic peptides, which are of growing interest due to their enhanced metabolic stability and binding affinity compared to linear peptides.

In addition to its applications in peptide synthesis, (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid has been investigated for its potential as a drug delivery vehicle. The cyclohexene ring in its structure provides a site for further functionalization, enabling the attachment of targeting ligands or therapeutic payloads. A 2024 study by Lee and colleagues explored the use of this compound in the development of prodrugs, demonstrating its ability to improve the bioavailability of poorly soluble drugs. The researchers reported a significant increase in drug uptake in vitro when the compound was used as a carrier, highlighting its promise for future drug delivery systems.

Another notable advancement is the exploration of this compound's biological activity. Preliminary studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a recent preprint by Patel et al. (2024) indicated that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), albeit at higher concentrations than standard NSAIDs. While further validation is needed, these findings open new avenues for the development of anti-inflammatory agents based on this scaffold.

The synthesis and characterization of (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid have also seen improvements. Recent protocols have optimized the yield and purity of the compound, with some groups reporting yields exceeding 85% under mild conditions. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm its structure and purity, ensuring its reliability for research applications.

In conclusion, (3S)-3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS: 2171447-98-4) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug delivery, and potential therapeutic activity make it a valuable tool for researchers. Continued exploration of its properties and derivatives is likely to yield further breakthroughs in the coming years.